4-methyl-N,3-diphenyl-1,3-thiazol-2-imine
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Overview
Description
4-methyl-N,3-diphenyl-1,3-thiazol-2-imine is a chemical compound with the linear formula C21H17N3S . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . Thiazoles, which include this compound, are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom .
Molecular Structure Analysis
Thiazoles, including 4-methyl-N,3-diphenyl-1,3-thiazol-2-imine, have a planar ring structure. Their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution .Physical And Chemical Properties Analysis
4-methyl-N,3-diphenyl-1,3-thiazol-2-imine has a molecular weight of 343.454 . Thiazoles, in general, are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Scientific Research Applications
Antioxidant Properties
Thiazoles have been investigated for their antioxidant potential. Researchers have explored derivatives related to the thiazole scaffold as potential antioxidants. These compounds play a crucial role in neutralizing harmful free radicals, which can contribute to oxidative stress and various diseases .
Analgesic and Anti-Inflammatory Effects
Thiazoles have shown promise as analgesic and anti-inflammatory agents. Although specific studies on 4-methyl-N,3-diphenyl-1,3-thiazol-2-imine are limited, the broader class of thiazole derivatives has demonstrated anti-inflammatory activity in experimental models .
Antimicrobial and Antifungal Activity
Thiazoles exhibit antimicrobial and antifungal properties. While 4-methyl-N,3-diphenyl-1,3-thiazol-2-imine itself may not be extensively studied, related thiazole compounds have been explored for their efficacy against microbial pathogens .
Antiviral Potential
Although direct studies on 4-methyl-N,3-diphenyl-1,3-thiazol-2-imine are scarce, thiazoles have been investigated as potential antiviral agents. Their ability to inhibit viral replication and entry mechanisms makes them intriguing candidates for further research .
Neuroprotective Effects
Thiazoles, including derivatives of 4-methyl-N,3-diphenyl-1,3-thiazol-2-imine , have been studied for their neuroprotective properties. These compounds may play a role in preserving neuronal health and preventing neurodegenerative conditions .
Antitumor and Cytotoxic Activity
Thiazoles have shown promise as antitumor and cytotoxic agents. While specific data on 4-methyl-N,3-diphenyl-1,3-thiazol-2-imine are limited, related thiazole derivatives have been evaluated for their effects on tumor cell lines. Notably, some compounds demonstrated potent cytotoxicity against cancer cells .
Future Directions
Thiazoles, including 4-methyl-N,3-diphenyl-1,3-thiazol-2-imine, have gained considerable attention due to their broad applications in different fields . Future research may focus on the design and development of different thiazole derivatives, as well as their potential applications in medicine and industry .
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution , which may be key to its interaction with biological targets.
Biochemical Pathways
Thiazole compounds can activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems .
Pharmacokinetics
The solubility of thiazole compounds in water, alcohol, and ether may influence their bioavailability.
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The solubility of thiazole compounds in various solvents may suggest that their action could be influenced by the solvent environment.
properties
IUPAC Name |
4-methyl-N,3-diphenyl-1,3-thiazol-2-imine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2S/c1-13-12-19-16(17-14-8-4-2-5-9-14)18(13)15-10-6-3-7-11-15/h2-12H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAZFBFUGJVVJQE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=NC2=CC=CC=C2)N1C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N,3-diphenyl-1,3-thiazol-2-imine |
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